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Compound of Interest

Compound Name: Org 25935

CAS No.: 1147011-84-4

Cat. No.: B1248844

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information, troubleshooting guides, and frequently asked

questions (FAQs) for the in vitro use of Org 25935, a selective glycine transporter 1 (GlyT-1)

inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of Org 25935?

A1: Org 25935 is a potent and selective inhibitor of the glycine transporter 1 (GlyT-1). GlyT-1 is

responsible for the reuptake of glycine from the synaptic cleft into glial cells and presynaptic

neurons. By inhibiting GlyT-1, Org 25935 increases the extracellular concentration of glycine.

This enhancement of glycinergic neurotransmission is particularly relevant for the modulation of

N-methyl-D-aspartate (NMDA) receptors, where glycine acts as a mandatory co-agonist.

Q2: Is Org 25935 selective for GlyT-1?

A2: Yes, current literature indicates that Org 25935 is highly selective for GlyT-1 with negligible

activity at GlyT-2 and other major neurotransmitter transporters, receptors, and enzymes under
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standard assay conditions. However, as with any potent pharmacological agent, the possibility

of off-target effects at high concentrations cannot be entirely excluded.

Q3: What are the expected downstream effects of GlyT-1 inhibition by Org 25935 in vitro?

A3: The primary downstream effect is the potentiation of NMDA receptor activity due to

increased availability of the co-agonist glycine. This can lead to increased calcium influx and

activation of associated signaling pathways. In experimental systems with active glycinergic

synapses, it may also modulate inhibitory neurotransmission.

Q4: What are some common in vitro applications for Org 25935?

A4: Org 25935 is commonly used in vitro to:

Investigate the role of GlyT-1 in regulating synaptic glycine levels.

Study the modulation of NMDA receptor function and downstream signaling.

Explore the therapeutic potential of GlyT-1 inhibition in models of central nervous system

(CNS) disorders such as schizophrenia.

Assess the impact of enhanced glycinergic tone on neuronal activity and plasticity.

Troubleshooting Guide
This guide addresses specific issues that researchers may encounter during in vitro

experiments with Org 25935.

Issue 1: Inconsistent or No Effect of Org 25935 on NMDA Receptor-Mediated Currents.

Question: I am applying Org 25935 to my neuronal culture, but I am not observing the

expected potentiation of NMDA receptor currents. What could be the issue?

Answer:

Glycine Concentration in Media: Standard cell culture media often contain high

concentrations of glycine, which can saturate the NMDA receptor co-agonist site, masking
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the effect of Org 25935. Ensure you are using a recording solution with a controlled and

sub-saturating concentration of glycine.

Endogenous GlyT-1 Expression: The cell type you are using may have low or absent

expression of GlyT-1. Verify GlyT-1 expression using techniques like qPCR or Western

blotting.

Compound Stability: Ensure the Org 25935 stock solution is properly stored and has not

degraded. Prepare fresh dilutions for each experiment.

Pre-incubation Time: A sufficient pre-incubation time with Org 25935 may be necessary to

achieve steady-state inhibition of GlyT-1 before co-application with an NMDA receptor

agonist.

Issue 2: High Background Signal in Radioligand Binding Assays.

Question: I am performing a [³H]glycine uptake assay to measure GlyT-1 inhibition by Org
25935, but I am getting a high background signal. How can I reduce this?

Answer:

Non-Specific Binding: High non-specific binding can be a major issue. Ensure you are

including appropriate controls, such as a known non-selective inhibitor or performing the

assay at 4°C to minimize active transport.

Washing Steps: Inadequate washing of cells or membranes after incubation with the

radioligand can lead to high background. Optimize the number and duration of wash steps

with ice-cold buffer.

Cell Density: An inappropriate cell density can affect the signal-to-noise ratio. Titrate the

cell number to find the optimal density for your assay.

Filter Plate Selection: If using filter plates, ensure they are appropriate for your application

and are properly pre-treated to reduce non-specific binding.

Issue 3: Observed Cell Toxicity at Higher Concentrations of Org 25935.
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Question: I have noticed signs of cytotoxicity in my cell cultures when using higher

concentrations of Org 25935. Is this expected?

Answer: While Org 25935 is reported to be highly selective, at concentrations significantly

above its IC50 for GlyT-1, off-target effects or excitotoxicity could potentially occur.

Excitotoxicity: Prolonged and excessive potentiation of NMDA receptor activity can lead to

excitotoxicity and cell death. This is an indirect effect of the on-target activity of Org
25935. Consider including an NMDA receptor antagonist as a control to confirm this.

Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., DMSO) in your

culture medium is below the toxic threshold for your cell type.

Concentration Range: Use the lowest effective concentration of Org 25935 based on

dose-response curves to minimize the risk of any potential off-target or indirect toxic

effects.

Quantitative Data
While a comprehensive off-target binding profile for Org 25935 is not publicly available, the

following table summarizes its reported on-target potency.

Target Compound Assay Type Potency (IC₅₀) Reference

GlyT-1 Org 25935
[³H]glycine

uptake
162 nM [1]

Experimental Protocols
Protocol 1: In Vitro [³H]Glycine Uptake Assay for GlyT-1 Inhibition

This protocol provides a general framework for assessing the inhibitory activity of compounds

like Org 25935 on GlyT-1 expressed in a recombinant cell line.

Cell Culture: Culture a cell line stably expressing human GlyT-1 (e.g., CHO or HEK293 cells)

in appropriate media. Plate cells in a 96-well plate at a density that will result in a confluent

monolayer on the day of the assay.
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Preparation of Assay Buffer: Prepare an appropriate assay buffer (e.g., Krebs-Ringer-

HEPES buffer).

Compound Preparation: Prepare serial dilutions of Org 25935 and any control compounds in

the assay buffer.

Assay Procedure: a. Aspirate the culture medium from the cells and wash once with pre-

warmed assay buffer. b. Add the compound dilutions to the wells and pre-incubate for 15-30

minutes at 37°C. c. Initiate the uptake by adding a solution containing a mixture of unlabeled

glycine and [³H]glycine to each well. d. Incubate for a predetermined time (e.g., 10-20

minutes) at 37°C. The incubation time should be within the linear range of glycine uptake. e.

Terminate the uptake by rapidly aspirating the solution and washing the cells multiple times

with ice-cold assay buffer. f. Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH or

1% SDS). g. Transfer the lysate to a scintillation vial, add scintillation cocktail, and measure

the radioactivity using a scintillation counter.

Data Analysis: Determine the IC₅₀ value for Org 25935 by fitting the data to a four-parameter

logistic equation.
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Caption: Signaling pathway of Org 25935 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

